![molecular formula C4H10O2S B1211685 2-(Ethanesulfinyl)ethanol CAS No. 21975-18-8](/img/structure/B1211685.png)
2-(Ethanesulfinyl)ethanol
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Overview
Description
2-(ethanesulfinyl)ethanol is a sulfoxide.
Scientific Research Applications
Coenzyme M Analogues in Methane Biosynthesis
- Study: Research on coenzyme M analogues, including 2-(Ethanesulfinyl)ethanol, found applications in understanding methane biosynthesis. An analogue with an ethyl group was found to be a precursor for ethane formation, while other modifications were either inactive or inhibitors of methane production (Gunsalus, Romesser, & Wolfe, 1978).
Ethanol in Hydrogen Production
- Study: Ethanol, which relates to the broader chemical family of this compound, was used in a study for hydrogen production using redox processes. This research demonstrated the potential of ethanol in sustainable energy production (Hormilleja et al., 2014).
Ethanol in Education
- Study: A study focused on using ethanol as a case study in chemistry education to discuss societal and environmental impacts. This application is relevant for understanding the broader context of chemicals like this compound (Feierabend & Eilks, 2011).
Ethanol Conversion and Catalysis
- Study: Research on the conversion of ethane to ethanol, related to the chemical family of this compound, revealed insights into biocatalytic processes and the technical feasibility of gas-to-liquid conversions (Oh et al., 2019).
Adsorption and Transformation Studies
- Study: Investigations on ethanol adsorption and transformation on platinum surfaces provide insights into chemical reactions and surface chemistry, which are relevant for understanding the behavior of related compounds like this compound (Iwasita & Pastor, 1994).
Ethanol Combustion and Oxidation
- Study: A study on ethanol combustion and oxidation in various experimental settings offers insights into the combustion characteristics of ethanol, a related compound to this compound (Leplat et al., 2011).
properties
CAS RN |
21975-18-8 |
---|---|
Molecular Formula |
C4H10O2S |
Molecular Weight |
122.19 g/mol |
IUPAC Name |
2-ethylsulfinylethanol |
InChI |
InChI=1S/C4H10O2S/c1-2-7(6)4-3-5/h5H,2-4H2,1H3 |
InChI Key |
BKPCDGKOQNYNOA-UHFFFAOYSA-N |
SMILES |
CCS(=O)CCO |
Canonical SMILES |
CCS(=O)CCO |
Other CAS RN |
21975-18-8 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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